N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide

• Molecular Formula: C24H20N2O5
• Molecular Weight: 416.4 g/mol
• IUPAC Name: N-[4-methoxy-3-[(3-methoxynaphthalene-2-carbonyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C24H20N2O5/c1-29-20-10-9-17(25-24(28)21-8-5-11-31-21)14-19(20)26-23(27)18-12-15-6-3-4-7-16(15)13-22(18)30-2/h3-14H,1-2H3,(H,25,28)(H,26,27)
• InChI Key: FDWYVJBBVIFADZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC4=CC=CC=C4C=C3OC

Description

N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide, also known as MN-24, is a synthetic cannabinoid that has been gaining attention in the scientific research community due to its potential therapeutic applications. MN-24 is a member of the furanocannabinoid family, which includes other compounds such as AM-2201 and JWH-018.

Mechanism of Action

N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide acts as a cannabinoid receptor agonist, binding to both CB1 and CB2 receptors in the brain and peripheral tissues. This results in the activation of signaling pathways that regulate pain, inflammation, and anxiety.
Biochemical and Physiological Effects:
N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cAMP production, the activation of ERK1/2 and p38 MAPK signaling pathways, and the modulation of GABAergic and glutamatergic neurotransmission.

Advantages and Limitations for Lab Experiments

N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has several advantages for use in lab experiments, including its high potency and selectivity for cannabinoid receptors. However, its limited water solubility and potential for toxicity at high doses may limit its use in certain experiments.

Future Directions

There are several potential directions for future research on N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide, including further investigation of its therapeutic potential for pain, anxiety, and inflammation, as well as its potential use in the treatment of addiction and neurodegenerative diseases. Additionally, further studies are needed to determine the optimal dosing and administration methods for N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide, as well as its potential for drug interactions.

Synthesis Methods

N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide can be synthesized using a variety of methods, including the reaction of 4-methoxy-3-nitrobenzoic acid with 2-furancarboxylic acid in the presence of a reducing agent. The resulting intermediate is then reacted with 3-methoxy-2-naphthoyl chloride to form N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide.

Scientific Research Applications

N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has been studied for its potential therapeutic applications, particularly in the treatment of pain and anxiety. It has been shown to have analgesic effects in animal models, as well as anxiolytic effects in rats. N-{4-methoxy-3-[(3-methoxy-2-naphthoyl)amino]phenyl}-2-furamide has also been studied for its potential as an anti-inflammatory agent.